Cas no 82395-70-8 (N-(2-Furylmethyl)-2-phenoxy-1-ethanamine)

• Product Name: N-(2-Furylmethyl)-2-phenoxy-1-ethanamine
• CAS No: 82395-70-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1074629
• PubChem ID: 28308387
• Update Time: 2025-04-20

N-(2-Furylmethyl)-2-phenoxy-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Furylmethyl)-2-phenoxy-1-ethanamine
• AKOS005295733
• 82395-70-8
• N-(furan-2-ylmethyl)-2-phenoxyethanamine
• (furan-2-ylmethyl)(2-phenoxyethyl)amine

• MDL： MFCD10687766
• Inchi： 1S/C13H15NO2/c1-2-5-12(6-3-1)16-10-8-14-11-13-7-4-9-15-13/h1-7,9,14H,8,10-11H2
• InChI Key： VDJHUVSOEDSQMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNCC1=CC=CO1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.4Ų